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Compound of Interest

Compound Name: Lycopene

Cat. No.: B016060 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Lycopene, a bright red carotenoid pigment, is a potent antioxidant naturally found in many

fruits and vegetables, most notably in tomatoes, watermelon, and guava. Its strong antioxidant

properties have been linked to a reduced risk of several chronic diseases, making it a

compound of significant interest in the pharmaceutical and nutraceutical industries. Soxhlet

extraction is a widely used and efficient method for the solid-liquid extraction of thermally stable

compounds like lycopene from plant matrices. This document provides a detailed protocol for

the Soxhlet extraction of lycopene, along with data on solvent efficiency and methods for

quantification.

Quantitative Data Summary
The choice of solvent significantly impacts the efficiency of lycopene extraction. The following

table summarizes the lycopene yield from freeze-dried tomato powder using different solvents

in a Soxhlet apparatus.
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Solvent System
Lycopene Yield
(mg/g of dry
material)

Extraction
Efficiency (%)

Reference

Hexane 3.58 79.20 [1]

Ethyl Acetate 4.39 97.12 [1]

Ethanol 1.25 27.65 [1]

Hexane:Ethanol:Aceto

ne (2:1:1)
6.76 Not Reported [2]

Acetone:Ethyl Acetate

(1:1)

Not Reported

(Optimized Solvent)
Not Reported [3][4]

Note: The initial amount of lycopene in the freeze-dried tomato was determined to be 4.52 (±

0.18) mg/g by Soxhlet extraction with hexane for 12 hours[1].

Experimental Workflow Diagram
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Sample Preparation

Soxhlet Extraction

Post-Extraction Processing

Quantification

Fresh Plant Material
(e.g., Tomato, Watermelon)

Washing & Homogenization

Freeze-Drying

Grinding to Fine Powder

Loading Powder into
Cellulose Thimble

Soxhlet Apparatus Assembly

Extraction with Solvent
(e.g., Hexane, Ethyl Acetate)

Collection of Lycopene-Rich
Solvent

Solvent Evaporation
(Rotary Evaporator)

Crude Lycopene Extract

Dissolution in appropriate solvent
(e.g., Hexane, Methanol:Hexane)

Quantification
(UV-Vis or HPLC)
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Key Extraction Parameters

Extraction Outcomes

Solvent Choice
(Polarity, Selectivity)

Lycopene Yield

Directly influences

Lycopene Purity

Affects selectivity

Extraction Time

Increases up to a pointLycopene Degradation

Prolonged time increases risk

Extraction Temperature

Increases solubility & diffusion

High temps cause degradation

Sample Preparation
(Particle Size, Moisture)

Smaller particles & low moisture improve

ReducesReduces

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Soxhlet Extraction of
Lycopene from Plant Material]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016060#soxhlet-extraction-protocol-for-lycopene-
from-plant-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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